4-(2-Oxo-2-p-tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester

• CAS No.: 877858-50-9
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: tert-butyl 4-[2-(4-methylphenyl)-2-oxoethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H26N2O3/c1-14-5-7-15(8-6-14)16(21)13-19-9-11-20(12-10-19)17(22)23-18(2,3)4/h5-8H,9-13H2,1-4H3
• InChI Key: MCYQLPBIUMQXBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CN2CCN(CC2)C(=O)OC(C)(C)C

Description

4-(2-Oxo-2-p-tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-4-methylacetophenone (572 mg, 2.68 mmol) was added to a solution of piperazine-1-carboxylic acid tert-butyl ester (500 mg, 2.68 mmol) in dichloromethane (5 ml) and triethylamine (0.45 ml, 3.22 mmol). The mixture was stirred for 3 days at room temperature and solvents were removed in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 40% hexane:60% EtOAc) to yield the title compound (661 mg, 77%).